Cas no 61478-26-0 ((2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 61478-26-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD00040581
• CID: 90108
• PubChem ID: 125307983
• Update Time: 2025-11-02

(2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Boc-L-Hydroxyprolinol
• (2S,4R)-tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-hydroxy-2-(hydroxymethyl)pyrrolidine
• N-Boc-trans-4-hydroxy-L-prolinol
• (2S,4R)-4-Hydroxy-2-(hydroxymethyl)-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
• Boc-Hyp-OL
• BOC-trans-4-hydroxy-L-prolinol
• (2S,4R)-1-Boc-4-hydroxy-2-(hydroxymethyl)pyrrolidine
• N-(tert-Butoxycarbonyl)-trans-4-hydroxy-L-prolinol
• tert-Butyl (2S,4R)-4-Hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2S,4R)-4-Hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylic Acid tert-Butyl Ester
• N-TERT-BUTOXYCARBONYL-TRANS-4-HYDROXY-L-PROLINOL
• (2S,4R)-tert-butyl4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2S,
• tert-Butyl (2S,4R)-4-hydroxy-2-hydroxymethylpyrrolidine-1-carboxylate
• (2S,4R)-tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate;(2S,4R)-N-Boc-4-hydroxy-2-(hydroxymethyl)pyrrolidine
• (2S,4R)-4-hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• DTXSID20460900
• AKOS015836447
• B3662
• tert-butyl (2s,4r)-4-hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylate
• UFJNFQNQLMGUTQ-JGVFFNPUSA-N
• (2S,4R)-N-Boc-4-hydroxy-2-(hydroxymethyl)pyrrolidine
• A8527
• 61478-26-0
• H11601
• 1-N-Boc-(2S,4R)-4-hydroxy-2-(hydroxymethyl)-pyrrolidine
• Boc-trans-4-hydroxy-L-prolinol, 96%
• HY-42448
• GS-0923
• PD196012
• CS-0021945
• UFJNFQNQLMGUTQ-JGVFFNPUSA-
• (2S,4R)-tert-butyl-4-hydroxy-2-(hydroxymethyl)carboxylat
• EN300-708852
• AKOS015898035
• AC-24041
• AMY18103
• J-501044
• MFCD02094386
• N-Boc-(2S,4R)-4-hydroxy-2-hydroxymethylpyrrolidine
• trans-1-tert-butoxycarbonyl-(2s)-hydroxymethyl-4-hydroxypyrrolidine
• N-Boc-(2S, 4R)-4-hydroxy-2-hydroxymethylpyrrolidine
• InChI=1/C10H19NO4/c1-10(2,3)15-9(14)11-5-8(13)4-7(11)6-12/h7-8,12-13H,4-6H2,1-3H3/t7-,8+/m0/s1
• SCHEMBL584549
• (2S,4R) 4-hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (2S,4R)-tert-Butyl 4-Hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate; N-Boc-trans-4-hydroxy-L-prolinol; tert-Butyl (2S,4R)-4-Hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate; tert-Butyl (2S,4R)-4-Hydroxy-2-hydroxymethylpyrrolidine-1-carboxylate
• DB-007751
• (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD00040581
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-8(13)4-7(11)6-12/h7-8,12-13H,4-6H2,1-3H3/t7-,8+/m0/s1
• InChI Key： UFJNFQNQLMGUTQ-JGVFFNPUSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1

Computed Properties

• Exact Mass: 217.13100
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0

Experimental Properties

• Color/Form: White powder
• Density: 1.19
• Melting Point: 82.0 to 87.0 deg-C
• Boiling Point: 340.3℃ at 760 mmHg
• Flash Point: 159.605 °C
• Refractive Index: 1.511
• PSA: 70.00000
• LogP: 0.28690
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Specific Rotation: -47 º (c=1 in chloroform)
• Optical Activity: [α]20/D −47°, c = 1 in chloroform

(2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Exploring (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 61478-26-0): Properties, Applications, and Market Insights

(2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 61478-26-0) is a chiral pyrrolidine derivative that has garnered significant attention in the pharmaceutical and chemical industries. This compound, often referred to as a protected amino alcohol, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block in asymmetric synthesis and drug development.

The molecular structure of (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate features a pyrrolidine ring with two stereocenters, ensuring high enantiomeric purity. The presence of both hydroxy and hydroxymethyl groups enhances its reactivity, allowing for diverse chemical transformations. The tert-butyl carbamate (Boc) protecting group further stabilizes the molecule, making it suitable for multi-step synthetic routes.

One of the most prominent applications of CAS No. 61478-26-0 is in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C. Researchers have also explored its use in developing chiral catalysts for asymmetric hydrogenation reactions, a hot topic in green chemistry. The demand for sustainable and efficient synthetic methods has driven interest in this compound, particularly in the context of environmentally friendly catalysis.

In recent years, the pharmaceutical industry has witnessed a surge in the use of (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate for designing peptide-based therapeutics. With the growing focus on personalized medicine, this compound's role in creating tailored drug candidates has become increasingly significant. Its compatibility with solid-phase peptide synthesis (SPPS) techniques further enhances its utility in modern drug discovery.

Market trends indicate a rising demand for high-purity chiral intermediates like CAS No. 61478-26-0, driven by advancements in biopharmaceuticals and small-molecule drugs. The compound's versatility has also made it a subject of interest in academic research, with numerous studies focusing on its structure-activity relationships (SAR) and potential applications in neurological disorders.

From a synthetic perspective, the hydroxymethyl group in (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate allows for further functionalization, enabling the creation of complex molecular architectures. This feature is particularly valuable in the development of macrocyclic compounds, which are gaining traction in drug discovery due to their enhanced binding affinity and metabolic stability.

Quality control and scalability are critical factors in the production of CAS No. 61478-26-0. Manufacturers employ advanced analytical techniques such as HPLC and chiral chromatography to ensure high enantiomeric excess (ee) and purity. These measures are essential for meeting the stringent requirements of regulatory agencies like the FDA and EMA.

In conclusion, (2S,4R)-Tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 61478-26-0) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and academic research. Its unique structural features and synthetic versatility position it as a key player in the development of next-generation therapeutics and sustainable chemical processes.